5-Fluoro-3-isopropylidene-1,3-dihydro-indol-2-one

• Molecular Formula: C11H10FNO
• Molecular Weight: 191.20 g/mol
• IUPAC Name: 5-fluoro-3-propan-2-ylidene-1H-indol-2-one
• InChI: InChI=1S/C11H10FNO/c1-6(2)10-8-5-7(12)3-4-9(8)13-11(10)14/h3-5H,1-2H3,(H,13,14)
• InChI Key: AHHSUNRDYZQKGV-UHFFFAOYSA-N
• Canonical SMILES: CC(=C1C2=C(C=CC(=C2)F)NC1=O)C

Description

5-Fluoro-3-isopropylidene-1,3-dihydro-indol-2-one is a useful research compound. Its molecular formula is C11H10FNO and its molecular weight is 191.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 5-fluoro-1,3-dihydro-indol-2-one (2.84 g, 20 mmol), acetone (2.2 mL, 30 mmol) and piperidine (0.8 mL, 8 mmol) in methanol (100 mL) was heated to reflux for 16 hours. Then the reaction mixture was allowed to cool to room temperature. The solid was collected by filtration, washed with methanol (20 mL) and dried in vacuo to afford 5-fluoro-3-isopropylidene-1,3-dihydro-indol-2-one (2.6 g, 68%) as powder.